2-[1-(2-fluorobenzyl)-4-(1-isopropyl-4-piperidinyl)-2-piperazinyl]ethanol

• IUPAC Name: 2-[1-[(2-fluorophenyl)methyl]-4-(1-propan-2-ylpiperidin-4-yl)piperazin-2-yl]ethanol
• InChI: InChI=1S/C21H34FN3O/c1-17(2)23-10-7-19(8-11-23)25-13-12-24(20(16-25)9-14-26)15-18-5-3-4-6-21(18)22/h3-6,17,19-20,26H,7-16H2,1-2H3
• InChI Key: XRTCKJAOZAPAGH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCC(CC1)N2CCN(C(C2)CCO)CC3=CC=CC=C3F
• Molecular Formula: C21H34FN3O
• Molecular Weight: 363.5 g/mol

Description

2-[1-(2-fluorobenzyl)-4-(1-isopropyl-4-piperidinyl)-2-piperazinyl]ethanol is a chemical compound that is widely used in scientific research. It is a potent and selective antagonist of the dopamine D3 receptor, which plays a critical role in the regulation of mood, motivation, and reward. This compound has been shown to have a variety of biochemical and physiological effects, making it an important tool for studying the role of dopamine receptors in various diseases and conditions.

Mechanism of Action

The mechanism of action of 2-[1-(2-fluorobenzyl)-4-(1-isopropyl-4-piperidinyl)-2-piperazinyl]ethanol involves its binding to the dopamine D3 receptor, which is a G protein-coupled receptor that is primarily expressed in the mesolimbic system of the brain. By blocking the activity of this receptor, this compound can modulate the release of dopamine in the brain, which plays a critical role in the regulation of mood, motivation, and reward.
Biochemical and Physiological Effects:
2-[1-(2-fluorobenzyl)-4-(1-isopropyl-4-piperidinyl)-2-piperazinyl]ethanol has been shown to have a variety of biochemical and physiological effects, including the modulation of dopamine release in the brain, the regulation of neurotransmitter release, and the modulation of neuronal activity. These effects make it an important tool for studying the role of dopamine D3 receptors in various diseases and conditions.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[1-(2-fluorobenzyl)-4-(1-isopropyl-4-piperidinyl)-2-piperazinyl]ethanol in lab experiments is its potency and selectivity for the dopamine D3 receptor. This makes it an ideal tool for studying the function of this receptor in vivo and in vitro. However, one of the limitations of using this compound is its potential for off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research involving 2-[1-(2-fluorobenzyl)-4-(1-isopropyl-4-piperidinyl)-2-piperazinyl]ethanol, including the development of more potent and selective dopamine D3 receptor antagonists, the study of the role of this receptor in addiction and other neuropsychiatric disorders, and the development of new therapeutic agents based on the modulation of dopamine signaling in the brain. Overall, this compound has the potential to significantly advance our understanding of the role of dopamine receptors in health and disease.

Synthesis Methods

The synthesis of 2-[1-(2-fluorobenzyl)-4-(1-isopropyl-4-piperidinyl)-2-piperazinyl]ethanol involves several steps, starting with the reaction of 2-fluorobenzylamine with 1-isopropyl-4-piperidone to form the intermediate 1-(2-fluorobenzyl)-4-(1-isopropyl-4-piperidinyl)butan-1-one. This intermediate is then reacted with piperazine and ethanol to form the final product.

Scientific Research Applications

2-[1-(2-fluorobenzyl)-4-(1-isopropyl-4-piperidinyl)-2-piperazinyl]ethanol has been extensively used in scientific research to study the role of dopamine D3 receptors in various diseases and conditions, including addiction, schizophrenia, and Parkinson's disease. It has been shown to be a potent and selective antagonist of the dopamine D3 receptor, which makes it an important tool for studying the function of this receptor in vivo and in vitro.